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Compound of Interest

Compound Name: PSB-0739

Cat. No.: B10772090 Get Quote

These application notes provide a comprehensive guide for the use of PSB-0739, a potent and

selective P2Y12 receptor antagonist, in preclinical rat studies. The information is intended for

researchers, scientists, and drug development professionals.

Introduction
PSB-0739 is a high-affinity, competitive antagonist of the P2Y12 receptor, with a Ki value of

24.9 nM.[1] It is a non-nucleotide antagonist that has been utilized in rodent models to

investigate the role of the P2Y12 receptor in various physiological and pathological processes,

including inflammatory and neuropathic pain, as well as cardiovascular responses.[2][3][4][5]
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Experimenta

l Model

Route of

Administratio

n

Dosage

Range

Effective

Dose
Key Findings Reference

Inflammatory

Pain (CFA-

induced)

Intrathecal

(i.t.)

0.01 - 0.3

mg/kg
0.3 mg/kg

Alleviated

mechanical

hyperalgesia,

attenuated

cytokine

expression

(TNF-α, IL-

1β, IL-6, IL-

10) in the

hind paw and

spinal cord.

[2][4][5][6]

Neuropathic

Pain (Partial

Sciatic Nerve

Ligation)

Intrathecal

(i.t.)

0.01 - 0.1

mg/kg

0.1 mg/kg

(minimal

effective

dose)

Dose-

dependent

antihyperalge

sic effect.

[1]

Cardiovascul

ar (Blood

Pressure

Regulation)

Intravenous

(i.v.)

100 - 300

µg/kg (0.1 -

0.3 mg/kg)

Not

applicable

Investigated

the role of

P2Y12

receptors in

vasodepress

or responses

to ADPβS.

[3]

Acute

Thermal

Nociception

(Hot Plate

Test)

Intrathecal

(i.t.)

0.01 - 0.3

mg/kg

0.3 mg/kg

(greatest

efficacy)

Increased

thermal

nociceptive

threshold.

Motor

Coordination

(Accelerating

Rotarod Test)

Intrathecal

(i.t.)

0.3 mg/kg Not

applicable

No influence

on motor

coordination

at an

[4][6]
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analgesic

dose.

Experimental Protocols
Intrathecal (i.t.) Injection for Pain Studies
This protocol is adapted from methodologies used in inflammatory and neuropathic pain

models.[6]

Materials:

PSB-0739

Sterile saline solution

23 G1" needle

250 µL Hamilton syringe with a repeating dispenser

Procedure:

Drug Preparation: Dissolve PSB-0739 in sterile saline to the desired concentration.

Animal Handling: Hold the rat firmly in one hand.

Injection Site: Palpate the dorsal aspect of the lumbar region to identify the space between

the L5 and L6 vertebrae.

Injection: Insert the 23 G1" needle connected to the Hamilton syringe into the identified

intervertebral space.

Administration: Inject a volume of 5 µL of the PSB-0739 solution or vehicle (saline). This

method allows for direct administration to the central nervous system without the need for

anesthesia and minimizes the risk of spinal cord injury.[6]

Timing: For inflammatory pain models using Complete Freund's Adjuvant (CFA), PSB-0739
(0.3 mg/kg) is typically injected 15 minutes before the measurement of mechanical
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hyperalgesia.[6]

Intravenous (i.v.) Injection for Cardiovascular Studies
This protocol is based on studies investigating blood pressure regulation in anesthetized and

pithed rats.[3]

Materials:

PSB-0739

Sterile saline solution or other appropriate vehicle

Catheterization equipment for the jugular or femoral vein

Infusion pump (for continuous infusion if required)

Procedure:

Animal Preparation: Anesthetize the rat according to an approved institutional protocol. For

specific cardiovascular models, a pithed rat preparation may be used.

Catheterization: Surgically implant a catheter into the jugular or femoral vein for intravenous

access.

Drug Preparation: Dissolve PSB-0739 in the appropriate vehicle to the desired

concentration.

Administration: Administer PSB-0739 as an intravenous bolus injection at the desired dose

(e.g., 100 and 300 µg/kg).[3]

Data Collection: Monitor cardiovascular parameters such as blood pressure and heart rate

continuously.
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Caption: Signaling pathway of PSB-0739 in pain modulation.

Experimental Workflow for Assessing PSB-0739 in a Rat
Model of Inflammatory Pain
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Caption: Workflow for evaluating PSB-0739 in a CFA-induced pain model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10772090?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/psb-0739.html
https://pubmed.ncbi.nlm.nih.gov/24971933/
https://pubmed.ncbi.nlm.nih.gov/24971933/
https://pure.eur.nl/files/124845461/Pharmacological_Nature_of_the_Purinergic_P2Y_Receptor_Subtypes_That_Participate_in_the_Blood_Pressure_Changes_Produced_by_ADP_S_in_Rats.pdf
https://squ.elsevierpure.com/en/publications/central-p2ysub12sub-receptor-blockade-alleviates-inflammatory-and/
https://www.researchgate.net/publication/263514738_Central_P2Y12_receptor_blockade_alleviates_inflammatory_and_neuropathic_pain_and_cytokine_production_in_rodents
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148180/
https://www.benchchem.com/product/b10772090#psb-0739-dosage-for-rat-studies
https://www.benchchem.com/product/b10772090#psb-0739-dosage-for-rat-studies
https://www.benchchem.com/product/b10772090#psb-0739-dosage-for-rat-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10772090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10772090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

